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Compound of Interest

Compound Name: Mal-PEG11-mal

Cat. No.: B12417646 Get Quote

Essential Safety and Handling Guide for Mal-PEG11-
mal
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Mal-PEG11-mal. The following procedures are

designed to ensure safe handling, storage, and disposal of this reagent.

Chemical and Physical Properties
Mal-PEG11-mal is a homobifunctional crosslinker containing two maleimide groups and a

hydrophilic 11-unit polyethylene glycol (PEG) spacer. The maleimide groups selectively react

with sulfhydryl (-SH) groups to form stable thioether bonds.
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Property Value Source

Chemical Formula C38H62N4O17 [1]

Molecular Weight 846.9 g/mol [1]

Appearance

Off-white/white solid or viscous

liquid (depending on molecular

weight)

Solubility
Soluble in water, DMSO, DCM,

DMF
[2]

Storage Temperature -20°C [2][3]

Hazard Identification and Safety Precautions
While specific safety data for Mal-PEG11-mal is not readily available, the hazards associated

with the maleimide functional group warrant careful handling. Maleimide compounds are

considered hazardous and can be toxic if swallowed, cause severe skin burns and eye

damage, and may lead to allergic skin reactions. The polyethylene glycol portion of the

molecule is generally considered to be of low toxicity and is biodegradable.

Hazard Summary Table:

Hazard Description

Acute Toxicity (Oral) Maleimide is toxic if swallowed.

Skin Corrosion/Irritation Causes severe skin burns and irritation.

Eye Damage/Irritation Can cause serious eye damage.

Sensitization May cause an allergic skin reaction.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is essential when handling Mal-PEG11-mal. The following table

outlines the recommended PPE.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or other appropriate

material. Inspect gloves before

use and dispose of them

properly after handling.

Eye Protection Safety glasses or goggles Protect against splashes.

Skin and Body Protection Laboratory coat
Should be worn at all times to

prevent skin exposure.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

dusts are generated, a

particulate respirator may be

necessary.

Operational and Disposal Plans
A clear, step-by-step plan for the handling and disposal of Mal-PEG11-mal is critical for

laboratory safety and regulatory compliance.

Experimental Workflow
The following diagram outlines the general workflow for handling Mal-PEG11-mal from receipt

to waste disposal.
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Step-by-Step Handling Protocol
Receiving and Storage: Upon receipt, store Mal-PEG11-mal at -20°C in a desiccated, dark

environment.

Preparation:

Before use, allow the container to equilibrate to room temperature to prevent moisture

condensation.

Handle the compound in a well-ventilated area, preferably a chemical fume hood.

Wear the appropriate PPE as outlined in the table above.

Weigh the required amount of Mal-PEG11-mal and dissolve it in a suitable solvent such

as water, DMSO, or DMF.

Reaction:

Carry out the conjugation reaction according to your specific experimental protocol.

Maleimide groups react with sulfhydryl groups at a pH of 6.5-7.5.

Quenching: After the reaction is complete, quench any unreacted maleimide groups by

adding a small molecule thiol, such as cysteine or dithiothreitol (DTT).

Decontamination: Decontaminate all glassware and surfaces that have come into contact

with Mal-PEG11-mal.

Disposal Plan
Proper disposal of Mal-PEG11-mal and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Collect all contaminated solid waste, including gloves, weighing paper, and

pipette tips, in a designated, clearly labeled hazardous waste container.
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Liquid Waste: Collect all liquid waste containing Mal-PEG11-mal, including reaction

mixtures and quenching solutions, in a separate, labeled hazardous waste container. Do

not pour down the drain.

Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste" and the

chemical name "Mal-PEG11-mal".

Storage of Waste: Store waste containers in a designated, secure area away from

incompatible materials.

Final Disposal: Arrange for the disposal of all hazardous waste through a licensed and

certified chemical waste disposal contractor. Follow all local, state, and federal regulations

for hazardous waste disposal.

By adhering to these safety and handling protocols, researchers can minimize risks and ensure

the safe and effective use of Mal-PEG11-mal in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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